Cas no 117710-98-2 (3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))

• Product Name: 3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• CAS No: 117710-98-2
• MF: C₁₁H₁₇F₃O
• MW: 222.247294187546
• CID: 213180
• PubChem ID: 6443369
• Update Time: 2025-04-19

3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• (Z)-1,1,1-trifluoro-4-methyldec-3-en-2-one
• 117710-98-2

• Inchi： 1S/C11H17F3O/c1-3-4-5-6-7-9(2)8-10(15)11(12,13)14/h8H,3-7H2,1-2H3/b9-8-
• InChI Key： MGJCDXSUBHKEEQ-HJWRWDBZSA-N
• SMILES： FC(C(/C=C(/C)\CCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 222.12321
• Monoisotopic Mass: 222.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07